Cas no 1142198-98-8 ((4E)-3-(Chloromethyl)-4-(2,3-dichlorobenzylidene)-isoxazol-5(4H)-one)

• Product Name: (4E)-3-(Chloromethyl)-4-(2,3-dichlorobenzylidene)-isoxazol-5(4H)-one
• CAS No: 1142198-98-8
• MF: C₁₁H₆Cl₃NO₂
• MW: 290.529839992523
• CID: 1075647
• PubChem ID: 53407386
• Update Time: 2025-04-20

(4E)-3-(Chloromethyl)-4-(2,3-dichlorobenzylidene)-isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4E)-3-(Chloromethyl)-4-(2,3-dichlorobenzylidene)-isoxazol-5(4H)-one
• 3-(CHLOROMETHYL)-4-[(2,3-DICHLOROPHENYL)METHYLIDENE]-1,2-OXAZOL-5-ONE
• 1142198-98-8
• (4E)-3-(chloromethyl)-4-(2,3-dichlorobenzylidene)isoxazol-5(4H)-one

• MDL： MFCD12027783
• Inchi： 1S/C11H6Cl3NO2/c12-5-9-7(11(16)17-15-9)4-6-2-1-3-8(13)10(6)14/h1-4H,5H2
• InChI Key： HBJVMBKVQBNILW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C=C1C(=O)ON=C1CCl)Cl

Computed Properties

• Exact Mass: 288.946412g/mol
• Monoisotopic Mass: 288.946412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų